Cas no 1355729-38-2 (Zinc Difluoromethanesulfinate (Contains up to 1 equiv. of Zinc Chloride))

• Product Name: Zinc Difluoromethanesulfinate (Contains up to 1 equiv. of Zinc Chloride)
• CAS No: 1355729-38-2
• MF: C₂H₂F₄O₄S₂Zn
• MW: 295.567489147186
• MDL: MFCD23134675
• CID: 2197604
• PubChem ID: 329767342
• Update Time: 2025-05-20

Zinc Difluoromethanesulfinate (Contains up to 1 equiv. of Zinc Chloride) Chemical and Physical Properties

Names and Identifiers

• Zinc difluoromethane sulfinate
• 1,1-difluoro-methanesulfinic acid zinc salt (2:1)
• Baran difluoromethylation reagent
• Bis(((difluoromethyl)sulfinyl)oxy)zinc
• DFMS
• Baran reagent
• Zinc difluoromethanesulfinate
• Bis(difluoromethanesulfinic acid) zinc salt
• Zinc(II) difluoromethanesulfinate
• SCHEMBL14992879
• AT25008
• 1355729-38-2
• SY272593
• DB-335807
• zinc;difluoromethanesulfinate
• Zinc Difluoromethanesulfinate (Contains up to 1 equiv. of Zinc Chloride)
• Zinc(II)difluoromethanesulfinate
• MFCD23134675
• zinc(2+) didifluoromethanesulfinate
• C2H2F4O4S2Zn

• MDL： MFCD23134675
• Inchi： 1S/2CH2F2O2S.Zn/c2*2-1(3)6(4)5;/h2*1H,(H,4,5);/q;;+2/p-2
• InChI Key： UGEYAPVLXKEKMP-UHFFFAOYSA-L
• SMILES： [Zn+2].S(C(F)F)(=O)[O-].S(C(F)F)(=O)[O-]

Computed Properties

• Exact Mass: 293.862205g/mol
• Monoisotopic Mass: 293.862205g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 57.1
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 119

Zinc Difluoromethanesulfinate (Contains up to 1 equiv. of Zinc Chloride) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Sulfinic acids and derivatives Alkanesulfinic acids and derivatives Alkanesulfinic acids

Additional information on Zinc Difluoromethanesulfinate (Contains up to 1 equiv. of Zinc Chloride)

Research Briefing on Zinc Difluoromethanesulfinate (Contains up to 1 equiv. of Zinc Chloride) and Related Compound 1355729-38-2

Recent advances in the field of chemical biology and pharmaceutical research have highlighted the growing importance of Zinc Difluoromethanesulfinate (Contains up to 1 equiv. of Zinc Chloride) as a versatile reagent in organic synthesis and drug discovery. This compound, along with the related chemical entity 1355729-38-2, has shown significant potential in various applications, particularly in radical reactions and the synthesis of fluorinated compounds. The unique properties of these substances, including their ability to act as radical precursors and their compatibility with diverse reaction conditions, make them valuable tools for medicinal chemists and researchers in the pharmaceutical industry.

A comprehensive literature review reveals that Zinc Difluoromethanesulfinate has been successfully employed in the difluoromethylation of various organic substrates. Studies published in the past year demonstrate its effectiveness in introducing the difluoromethyl group into heteroaromatic compounds, which is particularly relevant for the development of novel pharmaceutical agents. The presence of up to 1 equivalent of Zinc Chloride in the commercial product has been shown to enhance its reactivity in certain transformations while maintaining good stability under standard storage conditions.

The compound with CAS number 1355729-38-2, which shares structural similarities with Zinc Difluoromethanesulfinate, has emerged as an important intermediate in the synthesis of biologically active molecules. Recent research indicates that this compound can serve as a building block for the preparation of fluorinated analogs of known drug candidates, potentially improving their metabolic stability and bioavailability. Several research groups have reported successful applications of 1355729-38-2 in the synthesis of protease inhibitors and kinase modulators, highlighting its utility in medicinal chemistry.

Methodological studies have focused on optimizing reaction conditions for these compounds, with particular attention to solvent systems, temperature ranges, and catalyst combinations. Recent publications describe novel protocols that achieve higher yields and better selectivity when using Zinc Difluoromethanesulfinate in radical reactions. The development of these improved methods has significantly expanded the synthetic utility of these reagents, enabling more efficient access to fluorinated pharmaceutical intermediates.

From a safety and handling perspective, recent toxicological studies provide updated information on the proper handling procedures for these compounds. While generally stable under recommended storage conditions, special precautions are advised when working with Zinc Difluoromethanesulfinate in large quantities or at elevated temperatures. The latest material safety data sheets (MSDS) for these compounds have been revised to reflect new findings regarding their stability and compatibility with common laboratory materials.

Looking forward, the pharmaceutical industry is showing increasing interest in these compounds for the development of next-generation therapeutics. Several major pharmaceutical companies have included Zinc Difluoromethanesulfinate and related fluorinated building blocks in their screening libraries for drug discovery programs. The unique properties of these reagents, particularly their ability to introduce fluorine atoms into drug-like molecules, position them as valuable tools in the ongoing quest for more effective and selective pharmaceutical agents.

In conclusion, the recent research on Zinc Difluoromethanesulfinate (Contains up to 1 equiv. of Zinc Chloride) and compound 1355729-38-2 demonstrates their growing importance in pharmaceutical research and development. As the field continues to explore the benefits of fluorination in drug design, these compounds are likely to play an increasingly prominent role in medicinal chemistry. Further studies are needed to fully explore their potential and to develop even more efficient methods for their application in complex molecule synthesis.